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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for Methyl 2-chloropropionate, a flammable and irritating liquid, ensuring that your work can
proceed with the highest degree of safety and integrity.

Key Safety and Physical Properties

Understanding the characteristics of Methyl 2-chloropropionate is the first step toward safe
handling. The following table summarizes its key quantitative data.
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Property Value Citations
Molecular Formula C4H7CIO2 [1]
Molecular Weight 122.55 g/mol [2]
Appearance Colorless liquid [2]

Flash Point 36 °C to 38 °C (closed cup) [3]
Density 1.13 g/cm3 at 20 °C

Vapor Pressure 30 hPa at 20 °C

Autoignition Temperature 430 °C

Explosive Limits 2.8-13.9 % (v/v)

Storage Temperature 2-30°C (recommended <15°C)  [3]

Hazard Identification and GHS Classification

Methyl 2-chloropropionate is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

o Flammable liquids: Category 3[4][5]
o Skin irritation: Category 2[5][6]
e Serious eye irritation: Category 2[4][5]

o Specific target organ toxicity — single exposure: Category 3 (May cause respiratory
irritation)[5][6]

The signal word for this chemical is Warning.[4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks.
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Personal Protective Equipment (PPE)

When handling Methyl 2-chloropropionate, the following PPE is mandatory:
o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[4][6]
o Skin Protection:

o Gloves: Use chemical-impermeable gloves. Always inspect gloves before use and use
proper glove removal technique.[4][6]

o Clothing: Wear impervious, flame-retardant, and antistatic protective clothing.[4][6]

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are
exceeded, use a full-face respirator with appropriate cartridges (e.g., type ABEK).[6][7]

Handling and Storage Procedures

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[4]

[6]

Avoid contact with skin and eyes, and avoid inhaling vapor or mist.[4][6]

Wash hands thoroughly after handling.[6]

Storage:

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

o Keep away from incompatible materials such as acids, bases, and reducing agents.[1]

e Store in a designated flammables area.[1]
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Spill Response Protocol

In the event of a spill, follow these steps:
e Immediate Action:
o Evacuate personnel from the immediate area and ensure adequate ventilation.[4][6]
o Remove all sources of ignition.[4][6]
o Wear appropriate PPE.[4][6]
» Containment:
o Prevent the spill from entering drains or waterways.[4][6]
o For small spills, absorb with an inert material such as sand, silica gel, or sawdust.[9][10]

o For large spills, dike the area to contain the liquid. A vapor-suppressing foam may be used
to reduce vapors.[10]

o Cleanup:

o Use non-sparking tools to collect the absorbed material and place it in a suitable, closed
container for disposal.[4][10]

e Decontamination:

o Clean the spill area thoroughly.

First Aid Measures

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4][5]

¢ In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a physician.[4][5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.cdhfinechemical.com/images/product/msds/37_940770895_METHYL-2-CHLOROPROPIONATECASNO-17639-93-9-MSDS.pdf
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.cdhfinechemical.com/images/product/msds/37_940770895_METHYL-2-CHLOROPROPIONATECASNO-17639-93-9-MSDS.pdf
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.cdhfinechemical.com/images/product/msds/37_940770895_METHYL-2-CHLOROPROPIONATECASNO-17639-93-9-MSDS.pdf
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.cdhfinechemical.com/images/product/msds/37_940770895_METHYL-2-CHLOROPROPIONATECASNO-17639-93-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA185410B&productDescription=METHL+2-CHLROPROPIONATE+97+1KG&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/3916
https://cameochemicals.noaa.gov/chemical/3916
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://cameochemicals.noaa.gov/chemical/3916
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.chemicalbook.com/msds/r-methyl-r-2-chloropropionate.pdf
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.chemicalbook.com/msds/r-methyl-r-2-chloropropionate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a physician.[4][6]

« If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.
Never give anything by mouth to an unconscious person.[6]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Methyl 2-chloropropionate and any contaminated materials should be
treated as hazardous waste. It should be collected in a labeled, sealed container.[11] This
material is highly flammable and should be disposed of by a licensed professional waste
disposal service, potentially through chemical incineration with an afterburner and scrubber.

[6][7]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling Methyl 2-
chloropropionate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 2-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

